Cas no 2094149-83-2 (N-{4-[2-(4-bromo-1H-pyrazol-1-yl)ethyl]phenyl}but-2-ynamide)

• Product Name: N-{4-[2-(4-bromo-1H-pyrazol-1-yl)ethyl]phenyl}but-2-ynamide
• CAS No: 2094149-83-2
• MF: C₁₅H₁₄BrN₃O
• MW: 332.195162296295
• CID: 6526126
• PubChem ID: 121565312
• Update Time: 2025-05-19

N-{4-[2-(4-bromo-1H-pyrazol-1-yl)ethyl]phenyl}but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• EN300-26587667
• N-{4-[2-(4-bromo-1H-pyrazol-1-yl)ethyl]phenyl}but-2-ynamide
• 2094149-83-2
• Z2013692022
• AKOS033732739
• N-[4-[2-(4-bromopyrazol-1-yl)ethyl]phenyl]but-2-ynamide

• Inchi： 1S/C15H14BrN3O/c1-2-3-15(20)18-14-6-4-12(5-7-14)8-9-19-11-13(16)10-17-19/h4-7,10-11H,8-9H2,1H3,(H,18,20)
• InChI Key： KAFRFIBIXYVEGO-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CCC1C=CC(=CC=1)NC(C#CC)=O

Computed Properties

• Exact Mass: 331.03202g/mol
• Monoisotopic Mass: 331.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-{4-[2-(4-bromo-1H-pyrazol-1-yl)ethyl]phenyl}but-2-ynamide

Professional Introduction to N-{4-[2-(4-bromo-1H-pyrazol-1-yl)ethyl]phenyl}but-2-ynamide (CAS No. 2094149-83-2)

N-{4-[2-(4-bromo-1H-pyrazol-1-yl)ethyl]phenyl}but-2-ynamide, a compound with the CAS number 2094149-83-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a 4-bromo-1H-pyrazol-1-yl moiety and a phenyl ring linked through an amide bond suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The compound's structure, characterized by a butynamide backbone, facilitates its role as a versatile scaffold in drug design. The 4-bromo substituent on the pyrazole ring enhances its reactivity, allowing for further functionalization and customization. This feature is particularly valuable in medicinal chemistry, where modularity and adaptability are key to developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of pyrazole derivatives. Pyrazoles are known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The incorporation of a 4-bromo-substituted pyrazole into the molecular framework of N-{4-[2-(4-bromo-1H-pyrazol-1-yl)ethyl]phenyl}but-2-ynamide potentially enhances its binding affinity to target proteins and enzymes. This has prompted researchers to investigate its efficacy in modulating pathways associated with diseases such as cancer and inflammation.

The phenyl ring in the compound's structure contributes to its hydrophobicity, which is often crucial for membrane permeability and binding to intracellular targets. Additionally, the amide bond provides a site for hydrogen bonding interactions, which can be critical for stabilizing protein-ligand complexes. These structural attributes make N-{4-[2-(4-bromo-1H-pyrazol-1-yl)ethyl]phenyl}but-2-ynamide a compelling candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of kinase inhibitors in cancer therapy. The 4-bromo-pyrazole moiety is known to interact with ATP-binding pockets of kinases, thereby inhibiting their activity. Preliminary computational studies suggest that N-{4-[2-(4-bromo-1H-pyrazol-1-yl)ethyl]phenyl}but-2-ynamide may exhibit potent inhibitory effects on various kinases, including those overexpressed in tumor cells. This potential has led to its inclusion in several high-throughput screening campaigns aimed at identifying novel anticancer agents.

The synthesis of N-{4-[2-(4-bromo-1H-pyrazol-1-yl)ethyl]phenyl}but-2-ynamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The bromination step on the pyrazole ring is particularly critical and must be conducted under controlled conditions to avoid side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

In conclusion, N-{4-[2-(4-bromo-1H-pyrazol-1-y)]phenyl}but-butynamide (CAS No. 209414983-2) represents a promising lead compound with significant therapeutic potential. Its unique structural features, including the 4-bromo-pyrazole moiety and phenyl-butynamide backbone, make it an attractive candidate for further pharmacological investigation. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play a crucial role in the development of innovative treatments for various diseases.